3-chloro-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C21H21ClN2O3S2/c1-14-10-12-24(13-11-14)29(26,27)16-8-6-15(7-9-16)23-21(25)20-19(22)17-4-2-3-5-18(17)28-20/h2-9,14H,10-13H2,1H3,(H,23,25)
• InChI Key: GCUCPIXNKFTBNB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=C(C4=CC=CC=C4S3)Cl
• Molecular Formula: C21H21ClN2O3S2
• Molecular Weight: 449.0 g/mol
• CAS No.: 349621-10-9

Description

3-chloro-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1-benzothiophene-2-carboxamide is a useful research compound. Its molecular formula is C21H21ClN2O3S2 and its molecular weight is 449g/mol. The purity is usually 95%.
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Biological Activity

3-chloro-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1-benzothiophene-2-carboxamide, commonly referred to by its CAS number 444286-58-2, is a synthetic compound with potential therapeutic applications. This article delves into its biological activity, mechanisms of action, and relevant research findings.

Property	Value
Molecular Formula	C₁₄H₁₉ClN₂O₃S
Molecular Weight	330.83 g/mol
CAS Number	444286-58-2
InChI Key	Not available

Research indicates that this compound exhibits several biological activities, primarily through its interaction with various molecular targets:

• Inhibition of Protein Kinases : The compound has been shown to inhibit certain protein kinases, which play crucial roles in cell signaling pathways related to cancer and other diseases.
• Anti-inflammatory Effects : Preliminary studies suggest that it may exhibit anti-inflammatory properties, potentially through the modulation of cytokine production.
• Antitumor Activity : In vitro studies have demonstrated that the compound can induce apoptosis in various cancer cell lines, indicating its potential as an anticancer agent.

In Vitro Studies

Several studies have explored the biological activity of this compound:

• Cell Viability Assays : The compound was tested against human cancer cell lines (e.g., HeLa, A549) showing significant reductions in cell viability at micromolar concentrations.
• Apoptosis Induction : Flow cytometry analysis revealed that treatment with this compound led to increased rates of apoptosis, evidenced by Annexin V staining.

In Vivo Studies

In vivo studies using xenograft models have shown promising results:

• Tumor Growth Inhibition : Administration of the compound significantly inhibited tumor growth in mouse models implanted with human cancer cells.
• Survival Rates : Increased survival rates were observed in treated groups compared to controls, suggesting a potential therapeutic benefit.

Case Studies

A notable case study involved a series of experiments designed to evaluate the compound's efficacy against specific cancer types:

• Study Design : Mice bearing xenografts of colorectal cancer were treated with varying doses of the compound.
• Results : Tumor size was significantly reduced in treated mice compared to controls. Histological analysis indicated increased apoptosis and decreased proliferation markers in tumor tissues.